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Cat. No.: B1405154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-amino-2-cyanoacetate, more commonly known as ethyl cyanoacetate, stands as a

cornerstone building block in the edifice of modern organic synthesis. Its unique trifecta of

reactive sites—an active methylene group, a nitrile, and an ester—renders it an exceptionally

versatile precursor for the construction of a diverse array of carbocyclic and heterocyclic

scaffolds. This technical guide delves into the core applications of ethyl cyanoacetate, providing

an in-depth analysis of its utility in key synthetic transformations, complete with detailed

experimental protocols and quantitative data to empower researchers in their scientific

endeavors.

Synthesis of Polysubstituted 2-Aminothiophenes:
The Gewald Reaction
The Gewald reaction is a powerful one-pot, multicomponent reaction for the synthesis of highly

functionalized 2-aminothiophenes, a privileged scaffold in medicinal chemistry. The reaction

typically involves the condensation of a ketone or aldehyde with an active methylene nitrile,

such as ethyl cyanoacetate, in the presence of elemental sulfur and a base.

Reaction Mechanism and Workflow
The reaction proceeds through an initial Knoevenagel condensation between the carbonyl

compound and ethyl cyanoacetate to form an α,β-unsaturated nitrile intermediate. This is
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followed by the addition of sulfur to the active methylene group, subsequent cyclization, and

tautomerization to yield the 2-aminothiophene product.
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Dinitrile Base
(e.g., NaOEt)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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